Cas no 1266859-60-2 (1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1266859-60-2
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5564820
• PubChem ID: 62054530
• Update Time: 2025-05-26

1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592808
• AKOS011331733
• 1266859-60-2
• 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C8H13N3O3/c1-5(2)7-6(8(13)14)9-10-11(7)3-4-12/h5,12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： DDLFCLGDHRUZTI-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1266859-60-2)

The compound 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1266859-60-2, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework combines a triazole ring with functional groups that make it a promising candidate for various biological applications. The presence of both hydroxyl and carboxylic acid moieties, along with an aliphatic side chain, contributes to its versatility in chemical modifications and biological interactions.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery due to their ability to exhibit diverse pharmacological activities. The triazole core is particularly interesting because it is a well-established scaffold in medicinal chemistry, featuring in numerous approved drugs. The specific substitution pattern of 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid positions it as a potential intermediate in the synthesis of bioactive molecules targeting various therapeutic pathways.

One of the most compelling aspects of this compound is its potential as a precursor for designing molecules with enhanced solubility and bioavailability. The hydroxyl group at the 2-position and the carboxylic acid at the 4-position provide opportunities for salt formation, which can improve pharmacokinetic properties. Additionally, the propan-2-yl substituent introduces a flexible aliphatic chain that can modulate interactions with biological targets. These features make it an attractive building block for structure-based drug design.

Recent studies have highlighted the importance of triazole derivatives in addressing inflammatory and infectious diseases. The scaffold's ability to inhibit enzymes and receptors involved in pathogenic processes has been extensively explored. For instance, derivatives of triazole have shown promise in inhibiting bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. The compound 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid could serve as a starting point for developing novel antibiotics or antiviral agents by further functionalization.

The carboxylic acid moiety in 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid also opens avenues for covalent binding studies, which are increasingly relevant in targeted drug delivery systems. Covalent inhibitors can offer higher selectivity and longer duration of action compared to traditional competitive inhibitors. This property is particularly valuable in oncology research, where covalent targeting of kinases and other critical proteins has emerged as a successful strategy.

Moreover, the compound's structural features align well with emerging trends in drug design, such as fragment-based drug discovery (FBDD). Small molecules like this one can be used to identify hit compounds through high-throughput screening before being optimized further. The combination of computational modeling and experimental validation has accelerated the process of identifying promising candidates from libraries like this one. The hydroxyl and carboxylic acid groups provide multiple hydrogen bonding sites, facilitating interactions with biological targets.

In conclusion, 1-(2-hydroxyethyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1266859-60-2) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it suitable for developing novel therapeutic agents targeting various diseases. Ongoing research into its derivatives and applications underscores its importance as a chemical entity worth further exploration.